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Compound of Interest

Compound Name: Ylangenyl acetate

Cat. No.: B161354 Get Quote

Proper disposal of ylangenyl acetate is critical for ensuring laboratory safety and

environmental protection. This guide provides detailed, step-by-step procedures for

researchers, scientists, and drug development professionals to manage and dispose of

ylangenyl acetate waste in accordance with safety and regulatory standards.

Immediate Safety and Handling Precautions
Before handling ylangenyl acetate, it is essential to be familiar with its properties and the

necessary safety measures. Always handle the chemical in a well-ventilated area.[1] Wear

appropriate personal protective equipment (PPE), including safety goggles with side-shields,

chemical-impermeable gloves, and flame-resistant clothing.[1] An accessible safety shower and

eye wash station should be available.[2] Avoid contact with skin and eyes, and prevent the

formation of aerosols or dust.[1]

Step-by-Step Disposal Protocol
The proper disposal route for ylangenyl acetate depends on its classification as hazardous or

non-hazardous, which can be ambiguous and subject to local regulations and the presence of

contaminants. The generator of the waste is responsible for making an accurate hazardous

waste determination.[3]

Step 1: Waste Identification and Characterization

Pure Ylangenyl Acetate: Unused or expired ylangenyl acetate that is not contaminated

with other substances.
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Contaminated Ylangenyl Acetate: Ylangenyl acetate mixed with other solvents, reagents,

or materials. These mixtures must be treated as hazardous waste if contaminated with a

listed hazardous substance.

Acutely Hazardous Waste: While some Safety Data Sheets (SDS) classify ylangenyl
acetate as a non-hazardous substance or mixture, others for similar compounds highlight

aquatic toxicity.[2][4] Given the potential environmental hazards, discharge into the

environment must be avoided.[1] It is prudent to consult your institution's Environmental

Health & Safety (EHS) department for a formal waste determination.

Step 2: Waste Segregation and Collection

Collect ylangenyl acetate waste in a dedicated, suitable, and closed container to await

disposal.[1]

Do not mix ylangenyl acetate waste with other waste streams unless directed by your EHS

department.

The container must be clearly labeled with "Hazardous Waste" (if applicable) and the full

chemical name, "Ylangenyl Acetate."

Step 3: Formal Disposal Procedures

Hazardous Waste Disposal: If determined to be hazardous, the material must be disposed of

by removal to a licensed chemical destruction plant or by controlled incineration with flue gas

scrubbing.[1] This process must adhere to the Resource Conservation and Recovery Act

(RCRA) regulations, which track hazardous waste from "cradle-to-grave".[5] A hazardous

waste manifest will be required for off-site transport to a permitted Treatment, Storage, and

Disposal Facility (TSDF).[6][7]

Non-Hazardous Waste Disposal: If explicitly classified as non-hazardous by your institution,

dispose of the substance in accordance with all prevailing country, federal, state, and local

regulations.[2] Even if deemed non-hazardous, do not discharge ylangenyl acetate waste to

sewer systems or allow it to enter drains or water courses.[1][2]

Step 4: Empty Container Disposal
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Containers that held ylangenyl acetate can be triple-rinsed with a suitable solvent.[1] The

rinsate must be collected and disposed of as chemical waste.

After proper cleaning, the container can be offered for recycling or reconditioning.[1]

Alternatively, the packaging can be punctured to prevent reuse and then disposed of in a

sanitary landfill, if permitted by local regulations.[1]

Spill Management
In the event of a spill, prevent further leakage if it is safe to do so.[1] Remove all sources of

ignition and use non-sparking tools.[1] Absorb the spill with an inert, liquid-binding material

such as diatomite or universal binders.[2] Collect the contaminated material and place it in a

suitable, closed container for disposal.[1] Decontaminate surfaces by scrubbing with alcohol.[2]

Quantitative Data: Chemical Properties
For safe handling and disposal, it is useful to be aware of the chemical's properties.

Property Value Reference

Formula C₁₇H₂₆O₂ [2]

Molecular Weight 262.387 g/mol [2]

CAS Number 90039-63-7 [1][2]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

ylangenyl acetate waste.
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Step 1: Characterization

Step 2: Hazard Determination

Step 3: Segregation & Labeling

Step 4: Final Disposal

Ylangenyl Acetate Waste Generated
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Caption: Decision workflow for ylangenyl acetate disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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